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Compound of Interest

Compound Name: TUG-499

Cat. No.: B11930145 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the appropriate selection of vehicles for the FFAR1 agonist,

TUG-499, in animal studies.

Frequently Asked Questions (FAQs)
Q1: What is TUG-499 and what is its primary application in animal studies?

A1: TUG-499 is a selective agonist for the free fatty acid receptor 1 (FFAR1), also known as

GPR40.[1][2][3] In animal studies, it is primarily used for research related to type 2 diabetes.[2]

[3]

Q2: What are the known physicochemical properties of TUG-499?

A2: TUG-499 is a solid compound with a molecular weight of 320.17 g/mol and a purity of over

99%.[1] It is a click chemistry reagent containing an alkyne group.[2]

Q3: What are some recommended vehicles for TUG-499 for in vivo studies?

A3: Several vehicles can be used for TUG-499 depending on the route of administration. For

oral administration, options include PEG400, a suspension in 0.2% carboxymethyl cellulose, or

a solution in 0.25% Tween 80 and 0.5% carboxymethyl cellulose.[4] For injection, a solution in

a mixture of Cremophor and ethanol (50:50) subsequently diluted with physiological saline is a

suggested option.[4] A combination of 10% DMSO and 90% corn oil has also been reported.[5]
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Q4: What is the solubility of TUG-499 in common vehicles?

A4: The solubility of TUG-499 in a mixture of 10% DMSO and 90% corn oil is ≥ 2.5 mg/mL.[5]

For cell-based assays, a solubility of 105 mg/mL in DMSO has been reported.[5]

TUG-499 Formulation and Solubility Data
Vehicle/Solvent
System

Route of
Administration

Concentration/Solu
bility

Notes

10% DMSO / 90%

Corn Oil
Injection ≥ 2.5 mg/mL

A clear solution can

be obtained.

Recommended to

prepare fresh.

PEG400 Oral Not specified
Used for oral

formulations.

0.2% Carboxymethyl

cellulose
Oral Not specified Forms a suspension.

0.25% Tween 80 and

0.5% Carboxymethyl

cellulose

Oral Not specified Forms a solution.

Cremophor/Ethanol

(50:50), diluted with

saline

Injection Not specified
For injectable

formulations.

DMSO
In vitro / Cell-based

assays
105 mg/mL

Use low-frequency

ultrasound to aid

dissolution. Avoid

using DMSO that has

been open for a long

time as it can absorb

water and reduce

solubility.
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Protocol 1: Preparation of TUG-499 in 10% DMSO / 90% Corn Oil for Injection[5]

Prepare a stock solution of TUG-499 in DMSO at a concentration of 25.0 mg/mL. Ensure the

stock solution is clear.

For a 1 mL final working solution, take 100 µL of the 25.0 mg/mL DMSO stock solution.

Add the 100 µL of DMSO stock to 900 µL of corn oil.

Mix thoroughly to ensure a homogenous and clear solution.

It is recommended to use the working solution on the day of preparation.
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Issue Possible Cause Recommendation

Precipitation of TUG-499 in the

vehicle

- The concentration of TUG-

499 exceeds its solubility in the

chosen vehicle.- The vehicle

has absorbed water (e.g.,

DMSO).- The temperature of

the solution has dropped.

- Refer to the solubility table

and do not exceed the

recommended concentrations.-

Use fresh, anhydrous

solvents.- Gentle warming

and/or sonication may help to

redissolve the compound.

Always check for compound

stability at higher

temperatures.

Phase separation in the

formulation

- The components of the

vehicle are not miscible.-

Improper mixing.

- Ensure the chosen solvents

are miscible.- Vortex or stir the

solution thoroughly during

preparation.

Adverse reaction in animals

post-administration

- The vehicle itself may be

causing toxicity.- The pH or

osmolality of the formulation is

not suitable for the route of

administration.

- Run a vehicle-only control

group to assess the tolerability

of the vehicle.- Adjust the pH

of the formulation to be within

a physiologically acceptable

range (typically pH 5-9).

Inconsistent results between

experiments

- Variability in formulation

preparation.- Degradation of

TUG-499 in the vehicle.

- Prepare fresh formulations for

each experiment using a

standardized protocol.- Assess

the stability of TUG-499 in the

chosen vehicle over the

duration of the experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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